Cas no 501439-05-0 (2-Chloro-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one)
501439-05-0 structure
Product Name:2-Chloro-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one
CAS No:501439-05-0
MF:C13H19ClN4O
MW:282.769161462784
CID:1026193
PubChem ID:23530628
Update Time:2025-04-20
2-Chloro-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one
- 2-chloro-5,7-dimethyl-8-(3-methylbutyl)-7H-pteridin-6-one
- AK-72647
- ANW-73386
- CTK8C4864
- KB-230133
- MolPort-019-910-144
- S14-0514
- F52161
- DTXSID00634763
- 2-Chloro-5,7-dimethyl-8-(3-methylbutyl)-7,8-dihydro-5H-pteridin-6-one
- DB-260934
- 2-Chloro-5,7-dimethyl-8-(3-methylbutyl)-7,8-dihydropteridin-6(5H)-one
- 501439-05-0
- AKOS015918851
-
- MDL: MFCD12406068
- Inchi: 1S/C13H19ClN4O/c1-8(2)5-6-18-9(3)12(19)17(4)10-7-15-13(14)16-11(10)18/h7-9H,5-6H2,1-4H3
- InChI Key: LLRYVQACCPOFLA-UHFFFAOYSA-N
- SMILES: ClC1=NC=C2C(=N1)N(CCC(C)C)C(C)C(N2C)=O
Computed Properties
- Exact Mass: 282.12497
- Monoisotopic Mass: 282.1247389g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
2-Chloro-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449041972-1g |
2-Chloro-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one |
501439-05-0 | 95% | 1g |
$533.12 | 2023-09-01 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB01239-1g |
2-chloro-5,7-dimethyl-8-(3-methylbutyl)-7h-pteridin-6-one |
501439-05-0 | 95% | 1g |
$898 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663458-1g |
2-Chloro-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one |
501439-05-0 | 98% | 1g |
¥5216.00 | 2024-05-11 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB01239-5g |
2-chloro-5,7-dimethyl-8-(3-methylbutyl)-7h-pteridin-6-one |
501439-05-0 | 95% | 5g |
$2600 | 2023-09-07 | |
| Chemenu | CM184144-1g |
2-chloro-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one |
501439-05-0 | 95% | 1g |
$695 | 2024-07-16 |
2-Chloro-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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